Methyl thiolane-2-carboxylate

• IUPAC Name: methyl thiolane-2-carboxylate
• InChI: InChI=1S/C6H10O2S/c1-8-6(7)5-3-2-4-9-5/h5H,2-4H2,1H3
• InChI Key: IHRIQGQBXUQQID-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1CCCS1
• Molecular Formula: C6H10O2S
• Molecular Weight: 146.21 g/mol

Description

Methyl thiolane-2-carboxylate is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. This compound is a thiolane derivative that possesses a unique structure, making it an interesting molecule to study.

Mechanism of Action

The mechanism of action of methyl thiolane-2-carboxylate is not fully understood. However, it is believed to act through various pathways, including inhibition of enzymes involved in inflammation and oxidative stress, modulation of signaling pathways, and induction of apoptosis in cancer cells.
Biochemical and Physiological Effects:
Methyl thiolane-2-carboxylate has been shown to exhibit various biochemical and physiological effects. It has been reported to reduce inflammation and oxidative stress, inhibit cancer cell proliferation, induce apoptosis, and modulate signaling pathways. It has also been shown to have antimicrobial and antioxidant properties.

Advantages and Limitations for Lab Experiments

Methyl thiolane-2-carboxylate has several advantages for lab experiments. It is relatively easy to synthesize, and its purity can be improved through various purification techniques. It also exhibits promising therapeutic potential, making it an interesting molecule to study. However, there are also some limitations to its use in lab experiments. Its mechanism of action is not fully understood, and its potential toxicity and side effects need to be further studied.

Future Directions

There are several future directions for the study of methyl thiolane-2-carboxylate. One direction is the exploration of its potential therapeutic applications in various diseases, including cancer, inflammation, and neurodegenerative disorders. Another direction is the elucidation of its mechanism of action and the identification of its molecular targets. Additionally, the optimization of its synthesis and purification methods can lead to the development of more potent and selective analogs.

Synthesis Methods

Methyl thiolane-2-carboxylate can be synthesized through a multi-step process starting from commercially available starting materials. The synthesis involves the reaction of 3-methyl-2-cyclohexen-1-one with ethyl mercaptan in the presence of a catalyst to form a thiolane intermediate. The intermediate is then oxidized using hydrogen peroxide to form the final product, methyl thiolane-2-carboxylate. The purity of the product can be improved through various purification techniques, such as column chromatography and recrystallization.

Scientific Research Applications

Methyl thiolane-2-carboxylate has been studied for its potential therapeutic applications in various fields of science, including medicinal chemistry, biochemistry, and pharmacology. This compound has shown promising results in the treatment of various diseases, including cancer, inflammation, and neurodegenerative disorders. It has also been studied for its antimicrobial and antioxidant properties.